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Get Quote

The table below summarizes the core physicochemical data for 5-Bromo-1H-indole-2-carboxylic acid

(CAS 7254-19-5), a key intermediate in medicinal chemistry [1] [2].

Property Value Conditions |/ Notes

CAS Registry Number 7254-19-5 -

Molecular Formula CoHeBrNO:2 -

Molecular Weight 240.05 g/mol -

Melting Point 287 - 288 °C Observed experimental range [1] [3]

[2].

Density 1.838 + 0.06 Predicted value [1] [2].
glcm?

Boiling Point 470.9 £ 25.0 °C Predicted [1] [2].

pKa 4.25+0.30 Predicted [1] [2].

LogP (Consensus) 2.29 Measure of lipophilicity [4].

Water Solubility (ESOL) 0.052 mg/mL Classified as "Soluble” [4].
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Property Value Conditions | Notes
Topological Polar Surface Area 53.09 A2 -
(TPSA)

Synthetic Methodology: Hydrolysis of Ethyl 5-
Bromoindole-2-carboxylate

A high-yielding, industrially relevant synthesis involves the hydrolysis of the corresponding ethyl ester [5].

Detailed Experimental Procedure

¢ Reaction Equation: The one-step conversion from the ester to the final carboxylic acid is shown
below:

(1) Hydrolysis 5-Bromo-1H-indole-2-carboxylic Acid

NaOH (aq), Methanol 10% HCI
Reflux, 0.5 hour pH 3-4, 40 °C

(2) Acidification

Ethyl 5-Bromoindole-2-carboxylate

Click to download full resolution via product page

Synthesis of 5-Bromo-1H-indole-2-carboxylic acid from its ethyl ester.

e Step 1 — Hydrolysis:
o Reaction Charge: 134 g (0.5 mol) of ethyl 5-bromoindole-2-carboxylate was dissolved in a
solvent mixture of 183 mL methanol and 183 mL water [5].
o Reaction: 31.25 g of sodium hydroxide was added, and the mixture was heated under reflux for
30 minutes [5].
e Step 2 — Isolation and Purification:
o Acidification: The reaction mixture was cooled to 40°C, and the pH was adjusted to 3-4 by the
slow, dropwise addition of 10% hydrochloric acid, precipitating the product [5].
o Filtration: The solid was collected by filtration, yielding 109.1 g of an off-white solid [5].
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o Yield and Purity: This procedure affords the product in 91% yield with a high purity of 296% as
determined by HPLC [5].

Pharmaceutical Applications and Biological Relevance

5-Bromo-1H-indole-2-carboxylic acid serves as a versatile building block in synthesizing biologically

active molecules. Its applications include [1] [6] [2]:

¢ HIV-1 Integrase Strand Transfer Inhibitors (INSTIs): Serves as a metal-binding scaffold chelating
Mg?* ions in the enzyme's active site [7].

¢ Tubulin Polymerization and Cancer Cell Growth Inhibitors [1] [6] [2].

e Factor Xa Inhibitors (anticoagulants) [1] [6] [2].

e Dual PPARY/d Agonists (for metabolic diseases) [1] [6] [2].

¢ Indoleamine 2,3-Dioxygenase (IDO) Inhibitors [1] [6] [2].

e Matrix Metalloproteinase-13 (MMP-13) Inhibitors (for arthritis) [1] [6] [2].

¢ BTK Inhibitor Intermediate [8].

Mechanism in HIV-1 Integrase Inhibition

Research indicates the indole-2-carboxylic acid scaffold is a promising starting point for developing novel

HIV-1 Integrase Strand Transfer Inhibitors (INSTIs). The proposed mechanism of action involves [7]:

e Metal Chelation: The nitrogen of the indole ring and the oxygen atoms of the 2-carboxylic acid group
form critical interactions, chelating the two Mg2* ions in the enzyme's active site [7].

¢ Tr-Stacking Interaction: The aromatic indole core engages in a Tt-stacking interaction with the 3'-
terminal adenosine (dA21) of the viral DNA [7].

HIV-1 Integrase 5-Bromo-1H-indole-2-carboxylic Acid
(Active Site) Derivative
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Proposed binding mode of indole-2-carboxylic acid derivatives inhibiting HIV-1 Integrase.

Safety and Handling Information

Please adhere to the following safety guidelines when handling this compound:

¢ GHS Hazard Statements:
o H315: Causes skin irritation [4] [1].
o H319: Causes serious eye irritation [4] [1].
o H335: May cause respiratory irritation [4] [1].
¢ Precautionary Measures: Use adequate personal protective equipment (PPE) including eyeshields,
gloves, and type N95 (US) respirators [6].
e Storage: Store at -20°C [1] [6] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Physicochemical Properties of 5-Bromo-1H-indole-2-carboxylic

Acid]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b664945#5-bromo-1h-indole-2-carboxylic-acid-density-melting-

point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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